Cas no 259231-08-8 (10-Heneicosanol)

• Product Name: 10-Heneicosanol
• CAS No: 259231-08-8
• MF: C₂₁H₄₄O
• MW: 312.573467254639
• CID: 6785091
• Update Time: 2025-10-30

10-Heneicosanol Chemical and Physical Properties

Names and Identifiers

• 10-Heneicosanol

• Inchi： 1S/C21H44O/c1-3-5-7-9-11-12-14-16-18-20-21(22)19-17-15-13-10-8-6-4-2/h21-22H,3-20H2,1-2H3
• InChI Key： CXZTVRYWGJHMNJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC(O)CCCCCCCCCCC

Experimental Properties

• Density: 0.837±0.06 g/cm3(Predicted)
• Boiling Point: 370.3±10.0 °C(Predicted)
• pka: 15.23±0.20(Predicted)

Additional information on 10-Heneicosanol

10-Heneicosanol: A Comprehensive Overview

10-Heneicosanol (CAS No: 259231-08-8) is a long-chain fatty alcohol with significant applications in various industries, including pharmaceuticals, cosmetics, and materials science. This compound, also known as C₂₁H₄₄O, is a saturated primary alcohol with a carbon chain length of 21 carbons. Its chemical structure consists of a hydroxyl group (-OH) attached to the 10th carbon of a straight-chain alkane, making it a unique member of the fatty alcohol family.

The synthesis of 10-heneicosanol can be achieved through various methods, including catalytic hydrogenation of unsaturated fatty acids or through the oxidation of corresponding alkenes. Recent advancements in green chemistry have led to the exploration of bio-based production methods, such as microbial fermentation, to produce this compound sustainably. These methods not only reduce environmental impact but also align with the growing demand for eco-friendly products in industries.

One of the most promising applications of 10-heneicosanol lies in its use as a precursor for the synthesis of advanced materials. For instance, researchers have demonstrated its potential in creating self-healing polymers by incorporating it into polyurethane formulations. The ability of 10-heneicosanol to form hydrogen bonds with polymer chains enhances the material's mechanical properties and durability, making it suitable for applications in aerospace and automotive industries.

In the pharmaceutical sector, 10-heneicosanol has shown potential as a drug delivery vehicle. Its amphiphilic nature allows it to form micelles or liposomes, which can encapsulate hydrophobic drugs and improve their bioavailability. Recent studies have highlighted its effectiveness in delivering anticancer agents, where it significantly enhances drug solubility and reduces systemic toxicity.

The cosmetic industry has also embraced 10-heneicosanol due to its moisturizing properties. It is commonly used in skincare products to form an occlusive barrier on the skin, preventing water loss and maintaining hydration. Additionally, its ability to interact with skin lipids makes it an effective ingredient in anti-aging formulations.

From an environmental perspective, 10-heneicosanol exhibits good biodegradability under aerobic conditions, making it less harmful to aquatic ecosystems compared to some synthetic alternatives. However, its production and disposal must still adhere to strict regulatory standards to minimize ecological impact.

In conclusion, 10-heneicosanol (CAS No: 259231-08-8) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties and recent advancements in its synthesis and application techniques position it as a valuable component in modern material science and biotechnology.